Cas no 116539-57-2 ((R)-3-Methylamino-1-(2-thienyl)-1-propanol)

• Product Name: (R)-3-Methylamino-1-(2-thienyl)-1-propanol
• CAS No: 116539-57-2
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• MDL: MFCD09026399
• CID: 860311
• PubChem ID: 10171275
• Update Time: 2025-10-23

(R)-3-Methylamino-1-(2-thienyl)-1-propanol Chemical and Physical Properties

Names and Identifiers

• (R)-3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol
• (1R)-3-(methylamino)-1-thiophen-2-ylpropan-1-ol
• (R)-3-Methylamino-1-(2-thienyl)-1-propanol
• (1R)-3-(methylamino)-1-(2-thiopen-yl)-1-propanol
• (R)-(+)-3-N-methylamino-1-(2-thienyl)-1-propanol
• (R)-3-(methylamino)-1-(2-thienyl)propan-1-ol
• (R)-3-(methylamino)-1-thiophen-2-ylpropan-1-ol
• (R)-3-methylamino-1-(thiophen-2-yl)propan-1-ol
• (R)-3-methylamino-1-thiophen-2-yl-propan-1-ol
• 3-(methylamino)-1-(thiophen-2-yl)propan-1-ol
• 3-Met
• AK123058
• KB-210048
• PubChem23244
• SureCN1201347
• (R)-(+)-3-(N-Methylamino)-1-(2-thienyl)-1-propanol
• N-Methyl[(R)-3-hydroxy-3-(2-thienyl)propyl]amine
• (1R)-3-(Methylamino)-1-(2-thienyl)-1-propanol
• Duloxetine IMpurity 14
• JA6LX0L39E
• 3-(N-Methylamino)-1-(2-thienyl)-1-propanol, (+)-
• N-Methyl((R)-3-hydroxy-3-(2-thienyl)propyl)amine
• 2-Thiophenemethanol, alpha-(2-(methylamino)ethyl)-, (alphaR)
• 2-THIOPHENEMETHANOL, .ALPHA.-(2-(METHYLAMINO)ETHYL)-, (.ALPHA.R)-
• SCHEMBL1201347
• 2-Thiophenemethanol, alpha-(2-(methylamino)ethyl)-, (alphaR)-
• DB-001115
• CS-0151015
• C71538
• MFCD09026399
• DTXSID80151423
• AKOS016844209
• (S)-3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol
• (+)-3-(N-methylamino)-1-(2-thienyl)-1-propanol
• UNII-JA6LX0L39E
• 116539-57-2
• (1R)-3-(METHYLAMINO)-1-(THIOPHEN-2-YL)PROPAN-1-OL
• AS-69267
• 2-Thiophenemethanol, alpha-[2-(methylamino)ethyl]-, (alphaR)-
• Q27281403

• MDL： MFCD09026399
• Inchi： 1S/C8H13NOS/c1-9-5-4-7(10)8-3-2-6-11-8/h2-3,6-7,9-10H,4-5H2,1H3/t7-/m1/s1
• InChI Key： YEJVVFOJMOHFRL-SSDOTTSWSA-N
• SMILES： S1C=CC=C1[C@@H](CCNC)O

Computed Properties

• Exact Mass: 171.07189
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.5
• XLogP3: 0.7

Experimental Properties

• Density: 1.128
• PSA: 32.26

(R)-3-Methylamino-1-(2-thienyl)-1-propanol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319-H412
• Warning Statement： P273-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD247236)

Additional information on (R)-3-Methylamino-1-(2-thienyl)-1-propanol

Introduction to (R)-3-Methylamino-1-(2-thienyl)-1-propanol (CAS No. 116539-57-2)

(R)-3-Methylamino-1-(2-thienyl)-1-propanol (CAS No. 116539-57-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as R-Thiopropylamine, is characterized by its unique structural features, including a thienyl group and a methylamino moiety, which contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of (R)-3-Methylamino-1-(2-thienyl)-1-propanol consists of a propanol backbone with a thienyl ring attached to the terminal carbon and a methylamino group on the adjacent carbon. The chiral center at the second carbon position imparts enantiomeric specificity, which is crucial for its biological interactions and pharmacological properties. This compound is often synthesized using asymmetric catalysis techniques to ensure high enantiomeric purity, which is essential for its use in drug development.

Recent studies have highlighted the potential of (R)-3-Methylamino-1-(2-thienyl)-1-propanol in various therapeutic areas. One of the key areas of interest is its role as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in signal transduction pathways and are implicated in numerous diseases. Research has shown that (R)-3-Methylamino-1-(2-thienyl)-1-propanol can modulate the activity of specific GPCRs, making it a promising candidate for the development of novel drugs targeting these receptors.

In addition to its potential as a GPCR ligand, (R)-3-Methylamino-1-(2-thienyl)-1-propanol has been investigated for its neuroprotective properties. Studies have demonstrated that this compound can exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that (R)-3-Methylamino-1-(2-thienyl)-1-propanol may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of (R)-3-Methylamino-1-(2-thienyl)-1-propanol have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its use as a therapeutic agent. Its high bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials involving (R)-3-Methylamino-1-(2-thienyl)-1-propanol are currently underway to assess its safety and efficacy in various disease models. Preliminary results from these trials have been promising, with the compound demonstrating significant therapeutic benefits without major adverse effects. These findings underscore the potential of (R)-3-Methylamino-1-(2-thienyl)-1-propanol as a novel therapeutic agent and highlight the importance of continued research in this area.

In conclusion, (R)-3-Methylamino-1-(2-thienyl)-1-propanol (CAS No. 116539-57-2) is a promising chiral compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for drug development. Ongoing research and clinical trials will further elucidate its therapeutic potential and pave the way for its use in treating various diseases.